Cas no 940298-93-1 ((2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride)

(2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride structure
940298-93-1 structure
Product Name:(2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride
CAS No:940298-93-1
MF:C7H10ClFN2O
MW:192.618504047394
MDL:MFCD11519085
CID:820614
PubChem ID:44203044
Update Time:2024-10-25

(2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride
    • 2-fluoro-4-methoxyphenylhydrazine hydrochloride
    • (2-FLUORO-4-METHOXYPHENYL)HYDRAZINE HCL
    • (2-fluoro-4-methoxyphenyl)hydrazine;hydrochloride
    • PubChem11269
    • 2-Fluoro-4-(methoxy)phenylhydrazine HCl
    • Hydrazine, (2-fluoro-4-methoxyphenyl)-, hydrochloride
    • LS10185
    • CM13800
    • AS06155
    • AX8226635
    • ST24020216
    • W9653
    • 940298-93-1
    • 2-Fluoro-4-(methoxy)phenylhydrazine hydrochloride;(2-fluoro-4-methoxyphenyl)hydrazine hydrochloride
    • DTXSID30657864
    • DB-079776
    • (2-fluoro-4-methoxy-phenyl)hydrazine hydrochloride
    • (2-fluoro-4-methoxyphenyl)hydrazinehydrochloride
    • (2-Fluoro-4-methoxyphenyl)hydrazine--hydrogen chloride (1/1)
    • CS-0038900
    • SCHEMBL11595272
    • AKOS015998784
    • DS-18233
    • MDL: MFCD11519085
    • Inchi: 1S/C7H9FN2O.ClH/c1-11-5-2-3-7(10-9)6(8)4-5;/h2-4,10H,9H2,1H3;1H
    • InChI Key: IRCLVUNYLCCMEX-UHFFFAOYSA-N
    • SMILES: Cl.FC1C(NN)=CC=C(OC)C=1

Computed Properties

  • Exact Mass: 192.0465688g/mol
  • Monoisotopic Mass: 192.0465688g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.3

Experimental Properties

  • Melting Point: 151-155 °C (decomposition)

(2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride Security Information

(2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride Pricemore >>

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(2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  0 °C; 90 min, 0 °C
1.2 Reagents: Hydrochloric acid ,  Tin dichloride dihydrate Solvents: Water ;  0 °C; 4 h, 0 °C
Reference
Syntheses of 7-fluoro- and 6,7-difluoroserotonin and 7-fluoro- and 6,7-difluoromelatonin
Heredia-Moya, Jorge; Hayakawa, Yoshio; Kirk, Kenneth L., Journal of Fluorine Chemistry, 2006, 127(9), 1256-1260

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid ,  Stannous chloride Solvents: Water ;  0 °C; 24 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  basified, rt
Reference
Identification, Structure-Activity Relationship, and Biological Characterization of 2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]indoles as a Novel Class of CFTR Potentiators
Brindani, Nicoletta; Gianotti, Ambra; Giovani, Simone; Giacomina, Francesca; Di Fruscia, Paolo; et al, Journal of Medicinal Chemistry, 2020, 63(19), 11169-11194

Production Method 3

Reaction Conditions
Reference
Preparation of indolylalkyl benzamides as EP2 receptor antagonists
, European Patent Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid ,  Stannous chloride Solvents: Water ;  0 °C; 24 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  basified
Reference
Pyridoindole compounds and compositions for the treatment of cystic fibrosis and their preparation
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum Solvents: Methanol ;  3 d, rt
1.2 Reagents: Acetic acid ,  Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  0 °C; 1.5 h, 0 °C → 60 °C; 60 °C → 0 °C
1.3 Reagents: Hydrochloric acid ,  Stannous chloride Solvents: Water ;  30 min, 0 °C
Reference
Preparation of pyrrolopyrazoles as N-type calcium channel blockers for treating pain
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  30 min, 0 °C
1.2 Reagents: Hydrochloric acid ,  Stannous chloride Solvents: Water ;  0 °C; 1.5 h, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 10, cooled
1.4 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  acidified
Reference
Preparation of indolylalkyl benzamides as EP2 receptor antagonists
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
Reference
Continuous flow synthesis process for phenylhydrazine salt and substituted phenylhydrazine salt
, World Intellectual Property Organization, , ,

(2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride Raw materials

(2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride Preparation Products

(2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride Related Literature

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